Tert-butyl (4R,4aS,7aR,12bS)-4a-hydroxy-9-methoxy-7-oxo-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate
Tert-butyl (4R,4aS,7aR,12bS)-4a-hydroxy-9-methoxy-7-oxo-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
742075-03-2
VCID:
VC0147473
InChI:
InChI=1S/C22H27NO6/c1-20(2,3)29-19(25)23-10-9-21-16-12-5-6-14(27-4)17(16)28-18(21)13(24)7-8-22(21,26)15(23)11-12/h5-6,15,18,26H,7-11H2,1-4H3/t15-,18+,21+,22-/m1/s1
SMILES:
CC(C)(C)OC(=O)N1CCC23C4C(=O)CCC2(C1CC5=C3C(=C(C=C5)OC)O4)O
Molecular Formula:
C22H27NO6
Molecular Weight:
401.5 g/mol
Tert-butyl (4R,4aS,7aR,12bS)-4a-hydroxy-9-methoxy-7-oxo-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate
CAS No.: 742075-03-2
Reference Standards
VCID: VC0147473
Molecular Formula: C22H27NO6
Molecular Weight: 401.5 g/mol
CAS No. | 742075-03-2 |
---|---|
Product Name | Tert-butyl (4R,4aS,7aR,12bS)-4a-hydroxy-9-methoxy-7-oxo-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate |
Molecular Formula | C22H27NO6 |
Molecular Weight | 401.5 g/mol |
IUPAC Name | tert-butyl (4R,4aS,7aR,12bS)-4a-hydroxy-9-methoxy-7-oxo-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate |
Standard InChI | InChI=1S/C22H27NO6/c1-20(2,3)29-19(25)23-10-9-21-16-12-5-6-14(27-4)17(16)28-18(21)13(24)7-8-22(21,26)15(23)11-12/h5-6,15,18,26H,7-11H2,1-4H3/t15-,18+,21+,22-/m1/s1 |
Standard InChIKey | MPRJEZSKHYIQDY-RWBNYIAVSA-N |
Isomeric SMILES | CC(C)(C)OC(=O)N1CC[C@]23[C@@H]4C(=O)CC[C@]2([C@H]1CC5=C3C(=C(C=C5)OC)O4)O |
SMILES | CC(C)(C)OC(=O)N1CCC23C4C(=O)CCC2(C1CC5=C3C(=C(C=C5)OC)O4)O |
Canonical SMILES | CC(C)(C)OC(=O)N1CCC23C4C(=O)CCC2(C1CC5=C3C(=C(C=C5)OC)O4)O |
PubChem Compound | 11338579 |
Last Modified | Nov 11 2021 |
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